Cas no 2228276-68-2 (methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228276-68-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6407140
• PubChem ID: 165677836
• Update Time: 2025-05-21

methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate
• EN300-1788525
• 2228276-68-2

• Inchi： 1S/C11H17NO4/c1-6-8(7(2)16-12-6)11(3,4)9(13)10(14)15-5/h9,13H,1-5H3
• InChI Key： JHUWXXLTLIEMLU-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate

Methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate: A Comprehensive Overview

Methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate, identified by the CAS registry number 2228276-68-2, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of esters and features a unique structure that combines a methyl ester group with a dimethyl oxazole moiety. The presence of the oxazole ring, a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms, imparts distinctive chemical properties to the molecule.

The structural complexity of this compound makes it a valuable subject for studying various chemical reactions and interactions. Recent studies have highlighted its potential applications in drug design and material science. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its ability to undergo nucleophilic substitutions and other transformations under specific reaction conditions.

One of the most intriguing aspects of methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate is its stability under diverse environmental conditions. This stability is attributed to the electron-withdrawing effects of the oxazole ring, which enhances the molecule's resistance to oxidative degradation. Such properties make it an ideal candidate for use in high-performance materials, where durability and longevity are critical.

Moreover, the compound's ability to form hydrogen bonds due to the hydroxyl group present in its structure has been extensively studied. This characteristic plays a pivotal role in its solubility properties and intermolecular interactions, which are crucial for applications in pharmaceutical formulations and polymer chemistry.

In terms of synthesis, methyl 3-(dimethyl-1,2-oxazol-4-yl)-2-hydroxy-3-methylbutanoate can be prepared through a variety of routes, including nucleophilic acyl substitution and condensation reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

The compound's spectroscopic properties have also been a focal point of recent research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have provided detailed insights into its molecular conformation and vibrational modes. These studies have not only enhanced our understanding of the compound's structure but also paved the way for its use in analytical chemistry as a reference standard.

In conclusion, methyl 3-(dimethyl-1,2-oxazol-4-yli)-2-hydroxy-butanoate continues to be a subject of intense scientific interest due to its versatile chemical properties and wide-ranging applications. As research progresses, it is anticipated that this compound will find even more innovative uses across various industries, solidifying its position as an important molecule in modern chemistry.